Cas no 196205-07-9 (7-Bromo-1H-indol-5-amine)

• Product Name: 7-Bromo-1H-indol-5-amine
• CAS No: 196205-07-9
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD09753942
• CID: 840637
• PubChem ID: 15434500
• Update Time: 2025-04-19

7-Bromo-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1H-indol-5-amine
• 5-Amino-7-bromoindole
• 7-bromoindole-5-ylamine
• AGN-PC-00P87T
• Ambpe2042028
• CTK7D5616
• MolPort-019-931-502
• SBB094451
• SureCN6787752
• 7-Bromo-1H-indol-5-amine HCl
• SCHEMBL6787752
• DA-08611
• WHA20507
• IDSDTLAEQBFCMV-UHFFFAOYSA-N
• 196205-07-9
• DTXSID90572741
• SB13631
• AKOS015894967
• MFCD09753942
• 5-Amino-7-bromo-1H-indole
• 7-Bromo-5-aminoindole
• CS-0091834

• MDL： MFCD09753942
• Inchi： 1S/C8H7BrN2/c9-7-4-6(10)3-5-1-2-11-8(5)7/h1-4,11H,10H2
• InChI Key： IDSDTLAEQBFCMV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=CNC=21)N

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.753±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),

7-Bromo-1H-indol-5-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles